Cas no 3919-88-8 (2-(5-phenyl-1,2-oxazol-3-yl)acetic acid)

• Product Name: 2-(5-phenyl-1,2-oxazol-3-yl)acetic acid
• CAS No: 3919-88-8
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD10036141
• CID: 1509460
• Update Time: 2025-04-24

2-(5-phenyl-1,2-oxazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazoleacetic acid, 5-phenyl-
• 2-(5-Phenyl-1,2-oxazol-3-yl)acetic acid
• 2-(5-phenyl-1,2-oxazol-3-yl)acetic acid

• MDL： MFCD10036141
• Inchi： 1S/C11H9NO3/c13-11(14)7-9-6-10(15-12-9)8-4-2-1-3-5-8/h1-6H,7H2,(H,13,14)
• InChI Key： FMDCMDNXXSWGCB-UHFFFAOYSA-N
• SMILES： O1C(=CC(CC(=O)O)=N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-(5-phenyl-1,2-oxazol-3-yl)acetic acid

Introduction to 3-Isoxazoleacetic acid, 5-phenyl- (CAS No. 3919-88-8)

3-Isoxazoleacetic acid, 5-phenyl-, identified by its Chemical Abstracts Service (CAS) number 3919-88-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic acid has garnered attention due to its structural uniqueness and its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of both an isoxazole ring and a phenyl substituent makes this molecule a versatile scaffold for further functionalization and derivatization, enabling researchers to explore diverse pharmacological profiles.

The isoxazoleacetic acid moiety is a key structural feature that contributes to the compound's reactivity and biological activity. Isoxazoles are known for their presence in various bioactive natural products and have been extensively studied for their potential as pharmacophores. The five-membered isoxazole ring, incorporating an oxygen atom into the aromatic system, imparts specific electronic and steric properties that can influence binding interactions with biological targets. In contrast, the 5-phenyl substituent introduces additional complexity by providing a hydrophobic pocket and potential sites for hydrogen bonding or π-stacking interactions, which are critical for drug-receptor recognition.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-Isoxazoleacetic acid, 5-phenyl- and biological targets. Studies have demonstrated that the compound can serve as a precursor for designing molecules with enhanced binding affinity to enzymes and receptors involved in metabolic pathways. For instance, modifications of the phenyl ring or the isoxazole core have been explored to optimize pharmacokinetic properties such as solubility, permeability, and metabolic stability. These efforts align with the broader goal of developing next-generation drugs that exhibit improved efficacy and reduced side effects.

In the context of drug discovery, 3-Isoxazoleacetic acid, 5-phenyl- has been investigated for its potential role in modulating inflammatory pathways. The isoxazole ring is structurally analogous to several known bioactive compounds that exhibit anti-inflammatory properties. Preclinical studies have suggested that derivatives of this scaffold may interfere with key signaling cascades involved in inflammation, such as NF-κB and MAPK pathways. By targeting these pathways, compounds derived from 3-Isoxazoleacetic acid, 5-phenyl- could offer therapeutic benefits in conditions characterized by chronic inflammation, including autoimmune diseases and cardiovascular disorders.

The synthesis of 3-Isoxazoleacetic acid, 5-phenyl- presents an interesting challenge due to the need to construct both the isoxazole ring and the phenyl-substituted acetic acid moiety in a single step or through sequential reactions. Modern synthetic methodologies have enabled more efficient routes to this compound, leveraging transition metal catalysis and organometallic reagents to achieve high yields and selectivity. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce the phenyl group onto the isoxazole core, while copper-mediated oxidation has been used to form the carboxylic acid functionality.

The pharmaceutical industry has shown particular interest in exploring derivatives of 3-Isoxazoleacetic acid, 5-phenyl- as potential treatments for neurological disorders. The compound's ability to cross the blood-brain barrier has been highlighted in several studies, making it a promising candidate for central nervous system (CNS) drug development. Researchers have hypothesized that modifications of the phenyl ring could enhance penetration into neural tissues while minimizing off-target effects. Additionally, the isoxazole moiety may interact with neurotransmitter receptors or ion channels, offering a basis for developing novel therapeutics for conditions such as epilepsy or neurodegenerative diseases.

From an industrial perspective, scaling up the production of 3-Isoxazoleacetic acid, 5-phenyl- requires careful optimization of synthetic protocols to ensure cost-effectiveness and sustainability. Green chemistry principles have been increasingly applied to develop environmentally benign synthetic routes, reducing waste generation and minimizing hazardous byproducts. Continuous flow chemistry has emerged as a particularly promising approach for synthesizing complex heterocyclic compounds like this one, offering advantages such as improved reaction control and scalability.

The role of 3-Isoxazoleacetic acid, 5-phenyl- in academic research continues to evolve alongside advancements in chemical biology and high-throughput screening technologies. These tools enable rapid testing of large libraries of compounds for biological activity, allowing researchers to identify novel lead structures more efficiently than traditional methods. The compound's unique structural features make it an attractive candidate for such screens, particularly when investigating targets associated with cancer metabolism or bacterial resistance mechanisms.

In conclusion,3-Isoxazoleacetic acid, 5-phenyl, (CAS No. 3919-88-8) represents a fascinating molecule with significant potential in pharmaceutical research and development. Its structural versatility allows for diverse modifications aimed at optimizing biological activity across multiple therapeutic areas. As our understanding of molecular interactions deepens through interdisciplinary approaches combining chemistry、biology、and computational science,this compound will undoubtedly continue to play a pivotal role in shaping future drug discovery efforts.